Cas no 88794-75-6 (Pentane, 1-iodo-4,4-dimethoxy-)

• Product Name: Pentane, 1-iodo-4,4-dimethoxy-
• CAS No: 88794-75-6
• MF: C₇H₁₅IO₂
• MW: 258.097275018692
• CID: 621422
• PubChem ID: 57228825
• Update Time: 2025-04-19

Pentane, 1-iodo-4,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-iodo-4,4-dimethoxy-
• 1-iodo-4,4-dimethoxypentane
• DTXSID70720607
• 88794-75-6

• Inchi： 1S/C7H15IO2/c1-7(9-2,10-3)5-4-6-8/h4-6H2,1-3H3
• InChI Key： ZOYOXEVHRXFNTB-UHFFFAOYSA-N
• SMILES： ICCCC(C)(OC)OC

Computed Properties

• Exact Mass: 258.01168g/mol
• Monoisotopic Mass: 258.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 81.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų